Cas no 1498450-55-7 (1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 1498450-55-7
• MF: C₉H₁₃F₃N₄O₂S
• MW: 298.285330533981
• CID: 5190434
• PubChem ID: 64179482
• Update Time: 2025-05-20

1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1,1,1-trifluoro-N-[1-(4-piperidinyl)-1H-pyrazol-4-yl]-
• 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide

• Inchi： 1S/C9H13F3N4O2S/c10-9(11,12)19(17,18)15-7-5-14-16(6-7)8-1-3-13-4-2-8/h5-6,8,13,15H,1-4H2
• InChI Key： SRIFDHDSGJGFPC-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(NC1=CN(C2CCNCC2)N=C1)(=O)=O

Additional information on 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide

Chemical Profile of 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 1498450-55-7)

The compound 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide, identified by its CAS number 1498450-55-7, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of sulfonamides that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural framework of this compound incorporates key functional groups that contribute to its unique chemical and biological characteristics, making it a subject of intense research interest.

At the core of this compound's structure lies a trifluoromethyl group, which is strategically positioned to enhance its metabolic stability and binding affinity. The trifluoromethyl moiety is known for its ability to modulate the electronic properties of adjacent atoms, thereby influencing the compound's reactivity and interaction with biological targets. This feature has been extensively studied in the development of drug candidates, where trifluoromethylated compounds often exhibit improved pharmacokinetic profiles.

The presence of a piperidin-4-yl substituent further enriches the compound's chemical diversity. Piperidine derivatives are well-documented for their role in pharmaceuticals, often serving as bioisosteric replacements for other heterocyclic systems. The piperidinyl group in this molecule not only contributes to its solubility and bioavailability but also plays a crucial role in modulating receptor interactions. This has been particularly relevant in the design of central nervous system (CNS) drugs, where piperidine-based scaffolds have shown promise in enhancing receptor selectivity and efficacy.

The pyrazol core is another critical component of this compound, providing a rigid aromatic system that can interact favorably with biological targets. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms within the pyrazole ring allows for optimal binding to enzymes and receptors, making it an invaluable scaffold in drug discovery efforts.

The sulfonamide functionality (sulfonamido) at the methylene bridge serves as a key pharmacophore, contributing to the compound's interaction with biological targets through hydrogen bonding and ionic interactions. Sulfonamides have a long history in medicinal chemistry, with numerous examples demonstrating their efficacy in treating various diseases. The incorporation of this group into the molecular structure of 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide enhances its potential as a therapeutic agent by improving binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of this compound. These studies have highlighted the importance of the trifluoromethyl group in stabilizing the molecule's conformation and enhancing its interactions with biological targets. Additionally, the piperidinyl and pyrazol moieties have been found to contribute significantly to the compound's solubility and bioavailability, making it a promising candidate for further development.

In vitro studies have demonstrated that 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide exhibits notable activity against various biological targets relevant to human health. These studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and other chronic inflammatory diseases. Furthermore, preliminary data indicate that this compound may possess antimicrobial properties, making it a candidate for developing novel antibiotics to combat resistant bacterial strains.

The synthesis of this compound has been optimized to ensure high yield and purity, leveraging modern synthetic techniques that enhance efficiency and minimize waste. The use of advanced catalytic systems has allowed for the introduction of complex functional groups while maintaining regioselectivity and stereoselectivity. These advancements in synthetic methodology are crucial for producing high-quality intermediates and final products suitable for preclinical and clinical studies.

As research continues to uncover new therapeutic applications for sulfonamides and related compounds, 1,1,1-trifluoro-N-1-(piperidin-4-yl)-1H-pyrazol-4-ylmethanesulfonamide stands out as a promising candidate for further investigation. Its unique structural features and demonstrated biological activity make it an attractive molecule for drug development efforts aimed at addressing unmet medical needs. Future studies will focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its safety and efficacy in preclinical models.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will be instrumental in advancing the development pipeline for this compound. HTS allows for rapid testing of large libraries of compounds against numerous biological targets, while SBDD leverages computational methods to design molecules with specific binding properties. These approaches will be essential in refining the structure-function relationships associated with trifluoromethyl-N-(pyridin-piperidin)-pyrazol-methanesulfonamide derivatives like our target compound.

The potential applications of trifluoromethyl-N-(pyridin-piperidin)-pyrazol-methanesulfonamide extend beyond traditional therapeutic areas into emerging fields such as precision medicine and targeted therapy. By tailoring molecular structures to interact selectively with disease-specific biomarkers, researchers aim to develop treatments that are more effective and have fewer side effects than conventional therapies. The unique combination of functional groups in our compound makes it well-suited for such applications.

In conclusion,trifluoromethyl-N-(pyridine-piperidine)-pyrazole-methanesulfonamide (CAS No. 1498450-55-7) represents a significant advancement in medicinal chemistry with broad implications for human health. Its structural features contribute to its unique chemical properties and biological activities, making it a valuable asset in ongoing drug discovery efforts aimed at addressing various diseases.